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Compound of Interest

Compound Name: Sulfisoxazole

Cat. No.: B1682709

Introduction

Sulfisoxazole is a short-acting sulfonamide antibiotic effective against a wide spectrum of
gram-positive and gram-negative bacteria.[1][2] Its primary application is in the treatment of
urinary tract infections, where its solubility characteristics in urine are particularly
advantageous.[3] A thorough understanding of the physicochemical properties of an active
pharmaceutical ingredient (API) is fundamental for the rational development of stable, effective,
and bioavailable dosage forms. This technical guide provides an in-depth overview of the
essential physicochemical characteristics of Sulfisoxazole, offering critical data and
standardized methodologies for researchers, scientists, and drug development professionals.

Core Physicochemical Properties

Sulfisoxazole is a white to slightly yellowish, odorless, and slightly bitter crystalline powder.[3]
[4][5] Key identifying and physical properties are summarized in the table below.

Table 1: Summary of General Physicochemical Properties of Sulfisoxazole
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Property Value Reference(s)

4-amino-N-(3,4-dimethyl-5-

Chemical Name isoxazolyl)benzenesulfona [6]
mide

Molecular Formula C11H13Ns03S [41[5]

Molecular Weight 267.3 g/mol [4115][6]

White to slightly yellowish
Appearance , [4][7]
crystalline powder

Melting Point 191 - 195 °C (1112115118101

pKai = 1.5 (amino group)pKa:z
pKa ) T [1[41[7]
= 5.0 (sulfonamide moiety)

| LogP (Octanol/Water) | 1.01 [[9] |

Solubility Profile

The solubility of Sulfisoxazole is a critical parameter influencing its dissolution and absorption.
It is slightly soluble in water, but its solubility is highly dependent on the pH of the medium due
to its amphoteric nature, possessing both a weakly basic amino group and a weakly acidic

sulfonamide group.

pH-Dependent Aqueous Solubility

The acidic sulfonamide moiety (pKa = 5.0) allows for the formation of soluble salts in alkaline
conditions, significantly increasing its solubility at pH values above its pKa.[1][3] This property
is particularly beneficial for its use in urinary tract infections, as it reduces the risk of crystalluria
in the typically neutral to alkaline pH of urine.[3]

Table 2: pH-Dependent Aqueous Solubility of Sulfisoxazole
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pH Solubility Reference(s)
5.0 43 mgl/dL [3]

6.0 196 mg/dL (or 350 mg/100 mL)  [3][4][10]

7.0 1.7 g/dL [3]

18.0] 17 g/dL |[3] |

Solubility in Organic Solvents

Sulfisoxazole exhibits varied solubility in common organic solvents, which is important
information for developing non-aqueous formulations or during manufacturing processes.

Table 3: Solubility of Sulfisoxazole in Various Solvents

Solvent Solubility Reference(s)
Acetone 50 mg/mL (complete) [5]
Chloroform 29.0 mg/mL [7]
Dimethylformamide (DMF) 50 mg/mL [6]
Dimethyl sulfoxide (DMSO) 50 mg/mL [6]
95% Ethanol 5.7 mg/mL [7]
Methanol 4.93 mg/mL [7]

| Ether | 0.94 mg/mL |[7] |

Solid-State Characterization
Melting Point

The melting point of Sulfisoxazole is consistently reported in the range of 191-195 °C.[1][2][5]
[8][9] A sharp melting range is indicative of high purity.

Polymorphism
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Polymorphism is the ability of a compound to exist in more than one crystalline form.[11]
Different polymorphs of an API can have different physicochemical properties, including
solubility, dissolution rate, and stability, which can ultimately impact the drug product's
bioavailability and efficacy.[12] The sulfonamide class of compounds is known to exhibit
polymorphism.[13] While specific polymorphic forms of Sulfisoxazole are not detailed in the
provided literature, it is a critical parameter that must be investigated during formulation
development. Polymorph screening and characterization are essential to ensure consistent
product quality and performance.

Stability Profile

Sulfisoxazole may be sensitive to prolonged exposure to heat, air, and light.[1][4] Stability
studies are crucial to establish a re-test period for the drug substance and a shelf life for the
finished product. These studies should be conducted according to ICH guidelines (Q1A).[14]
[15]

o Thermal Stability: The drug is noted to be sensitive to heat.[1][4] Formal stability studies
should evaluate its degradation profile under accelerated (e.g., 40°C/75% RH) and long-term
(e.g., 25°C/60% RH) storage conditions.[14]

e Photostability: As it may be sensitive to light, photostability testing according to ICH Q1B
guidelines is recommended.[1][16]

» Chemical Stability: It is incompatible with strong oxidizing agents.[4][5] Stress testing,
including evaluation of susceptibility to hydrolysis across a wide pH range, is necessary to
identify likely degradation products.[16]

Experimental Protocols

Detailed and standardized methodologies are required to accurately determine the
physicochemical properties of Sulfisoxazole.

Equilibrium Solubility Determination (Shake-Flask
Method)

This method is considered the gold standard for determining thermodynamic solubility.[17][18]
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e Principle: An excess amount of the solid drug is agitated in a specific solvent or buffer
system at a constant temperature until equilibrium is achieved. The concentration of the
dissolved drug in the supernatant is then quantified.

o Methodology:

o Add an excess of powdered Sulfisoxazole to a series of flasks, each containing a buffer
of a specific pH (e.g., pH 1.2, 4.5, 6.8, and 7.4) to cover the physiological range.[19]

o Place the sealed flasks in a mechanical shaker or agitator set at a constant temperature
(e.g., 37 £ 1 °C).[19][20]

o Agitate the suspensions for a predetermined period (e.g., 24-72 hours) sufficient to reach
equilibrium. Equilibrium is confirmed when consecutive measurements of drug
concentration show no significant change.[19]

o After agitation, allow the samples to settle. Separate the undissolved solid from the
solution via centrifugation or filtration (using a filter that does not adsorb the drug).

o Carefully withdraw an aliquot of the clear supernatant and dilute as necessary.

o Quantify the concentration of Sulfisoxazole in the diluted supernatant using a validated,
stability-indicating analytical method, such as High-Performance Liquid Chromatography
(HPLC).[18]
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Workflow for Equilibrium Solubility Determination
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Workflow for Partition Coefficient (LogP) Determination
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General Workflow for Polymorph Screening and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1682709?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1682709?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

